Cas no 39728-80-8 (4-(3-Hydroxybutyl)-2-methoxyphenol)

4-(3-Hydroxybutyl)-2-methoxyphenol is a phenolic compound characterized by its hydroxyl and methoxy functional groups, which contribute to its reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The presence of the 3-hydroxybutyl side chain enhances its solubility in polar solvents, making it suitable for use in formulations requiring moderate hydrophilicity. Its structural features suggest utility as a precursor in the synthesis of bioactive molecules or as an antioxidant due to its phenolic nature. The compound's defined molecular structure allows for precise modifications, supporting its role in research and specialty chemical development. Proper handling and storage are recommended to maintain stability.

4-(3-Hydroxybutyl)-2-methoxyphenol structure

39728-80-8 structure

Product Name:4-(3-Hydroxybutyl)-2-methoxyphenol

CAS No:39728-80-8

MF:C₁₁H₁₆O₃

MW:196.242943763733

MDL:MFCD17168272

CID:313202

PubChem ID:3016110

Update Time:2025-06-07

4-(3-Hydroxybutyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- Benzenepropanol,4-hydroxy-3-methoxy-a-methyl-
- 4-(3-HYDROXYBUTYL)-2-METHOXYPHENOL
- dihydrozingerone
- EINECS 254-607-2
- Zingerol
- CS-0353981
- UNII-UP8AC5PTXX
- 4-(4-hydroxy-3-methoxyphenyl)-2-butanol
- EN300-1853422
- MFCD17168272
- NS00057648
- Benzenepropanol, 4-hydroxy-3-methoxy-.alpha.-methyl-
- DTXSID40960331
- BT-0022
- CHEBI:169651
- 4-(4-Hydroxy-3-methoxyphenyl)butan-2-ol
- J-513390
- AKOS014313543
- Q27291185
- 4-HYDROXY-3-METHOXY-.ALPHA.-METHYLBENZENEPROPANOL
- UP8AC5PTXX
- GTLGHKNKLRZSMO-UHFFFAOYSA-N
- ZINGEROL, (+/-)-
- SCHEMBL1259085
- 39728-80-8
- 4-(3-Hydroxybutyl)-2-methoxyphenol
- MDL： MFCD17168272
- Inchi： 1S/C11H16O3/c1-8(12)3-4-9-5-6-10(13)11(7-9)14-2/h5-8,12-13H,3-4H2,1-2H3
- InChI Key： GTLGHKNKLRZSMO-UHFFFAOYSA-N
- SMILES： OC(C)CCC1C=CC(=C(C=1)OC)O

Computed Properties

Exact Mass: 196.11000
Monoisotopic Mass: 196.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49.7Å²

Experimental Properties

Density: 1.117
Boiling Point: 344.4°Cat760mmHg
Flash Point: 162.1°C
Refractive Index: 1.54
PSA: 49.69000
LogP: 1.71420

4-(3-Hydroxybutyl)-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB444278-500 mg	4-(3-Hydroxybutyl)-2-methoxyphenol, min. 95%; .	39728-80-8	500mg	€942.30	2023-04-22
abcr	AB444278-1 g	4-(3-Hydroxybutyl)-2-methoxyphenol, min. 95%; .	39728-80-8	1g	€1,485.60	2023-04-22
TRC	H186195-25mg	4-(3-Hydroxybutyl)-2-methoxyphenol	39728-80-8	25mg	$ 130.00	2022-06-04
TRC	H186195-50mg	4-(3-Hydroxybutyl)-2-methoxyphenol	39728-80-8	50mg	$ 215.00	2022-06-04
Apollo Scientific	OR40441-100mg	4-(3-Hydroxybut-1-yl)-2-methoxyphenol	39728-80-8	100mg	£210.00	2023-09-01
Apollo Scientific	OR40441-500mg	4-(3-Hydroxybut-1-yl)-2-methoxyphenol	39728-80-8	500mg	£763.00	2025-02-20
abcr	AB444278-500mg	4-(3-Hydroxybutyl)-2-methoxyphenol, min. 95%; .	39728-80-8	500mg	€942.30	2025-04-19
abcr	AB444278-1g	4-(3-Hydroxybutyl)-2-methoxyphenol, min. 95%; .	39728-80-8	1g	€1485.60	2024-06-06
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